Cas no 80370-33-8 (p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate)

• Product Name: p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
• CAS No: 80370-33-8
• MF: C₁₇H₁₂N₂O₄S
• MW: 340.353182792664
• CID: 985528
• Update Time: 2023-08-02

p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate Chemical and Physical Properties

Names and Identifiers

• p-tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
• 2-diazonio-5-(4-methylphenoxy)sulfonylnaphthalen-1-olate
• 2-Diazo-5-(p-tolyloxysulfonyl)-1(2H)-naphthalenone
• 4-Methylphenyl 6-diazo-5-oxo-5,6-dihydronaphthalene-1-sulfonate
• p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate

• Inchi： 1S/C17H12N2O4S/c1-11-5-7-12(8-6-11)23-24(21,22)16-4-2-3-14-13(16)9-10-15(19-18)17(14)20/h2-10H,1H3
• InChI Key： IYVXYACGWZOENU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=C(C=CC1=2)[N+]#N)[O-])(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 103